3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan
3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan
Brand Name:
Vulcanchem
CAS No.:
915095-94-2
VCID:
VC0161072
InChI:
InChI=1S/C17H16ClIO2/c18-17-6-3-14(19)10-13(17)9-12-1-4-15(5-2-12)21-16-7-8-20-11-16/h1-6,10,16H,7-9,11H2/t16-/m0/s1
SMILES:
C1COCC1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)I)Cl
Molecular Formula:
C17H16ClIO2
Molecular Weight:
414.7 g/mol
3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan
CAS No.: 915095-94-2
Reference Standards
VCID: VC0161072
Molecular Formula: C17H16ClIO2
Molecular Weight: 414.7 g/mol
![3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan - 915095-94-2](/images/no_structure.jpg)
| CAS No. | 915095-94-2 |
|---|---|
| Product Name | 3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan |
| Molecular Formula | C17H16ClIO2 |
| Molecular Weight | 414.7 g/mol |
| IUPAC Name | (3S)-3-[4-[(2-chloro-5-iodophenyl)methyl]phenoxy]oxolane |
| Standard InChI | InChI=1S/C17H16ClIO2/c18-17-6-3-14(19)10-13(17)9-12-1-4-15(5-2-12)21-16-7-8-20-11-16/h1-6,10,16H,7-9,11H2/t16-/m0/s1 |
| Standard InChIKey | YLUHNGIWRCCQMQ-INIZCTEOSA-N |
| Isomeric SMILES | C1COC[C@H]1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)I)Cl |
| SMILES | C1COCC1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)I)Cl |
| Canonical SMILES | C1COCC1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)I)Cl |
| Appearance | Powder |
| PubChem Compound | 15941210 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume